Cas no 224445-12-9 (1,7-Heptanediamine,N1,N7-bis(1,2,3,4-tetrahydro-9-acridinyl)-, hydrochloride (1:2))

• Product Name: 1,7-Heptanediamine,N1,N7-bis(1,2,3,4-tetrahydro-9-acridinyl)-, hydrochloride (1:2)
• CAS No: 224445-12-9
• MF: C₃₃H₄₂Cl₂N₄
• MW: 565.619386196136
• CID: 244697
• PubChem ID: 329825486
• Update Time: 2025-07-23

1,7-Heptanediamine,N1,N7-bis(1,2,3,4-tetrahydro-9-acridinyl)-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 1,7-Heptanediamine,N1,N7-bis(1,2,3,4-tetrahydro-9-acridinyl)-, hydrochloride (1:2)
• bis(7)-Tacrine
• N,N'-bis(1,2,3,4-tetrahydroacridin-9-yl)heptane-1,7-diamine,dihydrochloride
• 9-Amino-1,2,3,4-tetrahydroacridine bis 1,7-heptylene dihydrochloride
• heptylene-bis(tacrine) dihydrochloride heptylene-bis(THA) dihydrochloride
• Tacrine-Based Inhibitor 2f
• B7C
• Bis(7)-cognitin dihydrochloride
• Heptylenebis-tacrine dihydrochloride
• N,N′-Bis-(1,2,3,4-tetrahydro-acridin-9-yl)-heptane-1,7-diamine dihydrochloride
• heptylene-bis(tacrine) dihydrochloride
• heptylene-bis(THA) dihydrochloride
• Bis(7)-tacrine dihydrochloride
• N,N'-bis(1,2,3,4-tetrahydroacridin-9-yl)heptane-1,7-diamine;dihydrochloride
• HY-120970
• Bis(heptyl)-cognitin dihydrochloride
• SR-01000946720
• Bis(7)-tacrine (dihydrochloride)
• Bis(heptyl)-cognitin dihydrochloride, >=98% (HPLC)
• CHEMBL3752685
• DTXSID80433317
• 9-Amino-1,2,3,4-tetrahydroacridine bis 1,7-heptylene dihydrochloride, >97%, solid
• N, N'-bis(1, 2, 3, 4-tetrahydroacridin-9-yl)heptane-1, 7-diamine;dihydrochloride
• SR-01000946720-1
• CS-0079734
• N,N/'-bis(1,2,3,4-tetrahydroacridin-9-yl)heptane-1,7-diamine;dihydrochloride
• 224445-12-9
• N,N'-bis(1,2,3,4-tetrahydro-9-acridinyl)-1,7-heptanediamine, dihydrochloride

• MDL： MFCD08062163
• Inchi： 1S/C33H40N4.2ClH/c1(2-12-22-34-32-24-14-4-8-18-28(24)36-29-19-9-5-15-25(29)32)3-13-23-35-33-26-16-6-10-20-30(26)37-31-21-11-7-17-27(31)33;;/h4,6,8,10,14,16,18,20H,1-3,5,7,9,11-13,15,17,19,21-23H2,(H,34,36)(H,35,37);2*1H
• InChI Key： RHKXINFBJWDTSK-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(CCCCCCCNC1C2C=CC=CC=2N=C2CCCCC2=1)C1C2C=CC=CC=2N=C2CCCCC2=1

Computed Properties

• Exact Mass: 564.27900
• Monoisotopic Mass: 564.2786527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 39
• Rotatable Bond Count: 10
• Complexity: 627
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Solubility: H2O: soluble10mg/mL, clear
• PSA: 49.84000
• LogP: 9.76510

1,7-Heptanediamine,N1,N7-bis(1,2,3,4-tetrahydro-9-acridinyl)-, hydrochloride (1:2) Security Information

• Hazardous Material transportation number：UN 2811 6.1/PG 3
• Hazard Category Code： 25-36/37/38
• Safety Instruction： S26; S36; S45
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R25; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Acridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Benzoquinolines Acridines

Additional information on 1,7-Heptanediamine,N1,N7-bis(1,2,3,4-tetrahydro-9-acridinyl)-, hydrochloride (1:2)

Research Brief on 1,7-Heptanediamine,N1,N7-bis(1,2,3,4-tetrahydro-9-acridinyl)-, hydrochloride (1:2) (CAS: 224445-12-9)

1,7-Heptanediamine,N1,N7-bis(1,2,3,4-tetrahydro-9-acridinyl)-, hydrochloride (1:2) (CAS: 224445-12-9) is a synthetic compound with potential applications in the field of chemical biology and medicinal chemistry. Recent studies have focused on its unique structural properties and its interaction with biological targets, particularly in the context of anticancer and antimicrobial therapies. This research brief aims to summarize the latest findings related to this compound, highlighting its mechanism of action, therapeutic potential, and current challenges in its development.

The compound's structure features a heptanediamine backbone with tetrahydroacridinyl moieties, which are known for their intercalating properties with DNA. This characteristic has spurred interest in its potential as a DNA-targeting agent. Recent in vitro studies have demonstrated its ability to inhibit topoisomerase II, an enzyme critical for DNA replication and cell division, suggesting a promising avenue for cancer treatment. Additionally, its hydrochloride salt form enhances solubility, making it more suitable for pharmacological applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's efficacy against a panel of cancer cell lines, including breast, lung, and colon cancers. The results indicated significant cytotoxicity, with IC50 values in the low micromolar range. The study also explored the compound's selectivity, noting minimal toxicity to non-cancerous cells, a crucial factor for reducing side effects in potential therapeutic use.

Another area of interest is the compound's antimicrobial properties. A recent preprint on bioRxiv reported its activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The proposed mechanism involves disruption of bacterial cell membranes, a novel approach that could circumvent existing resistance mechanisms. However, further in vivo studies are needed to validate these findings and assess pharmacokinetic properties.

Despite its promising attributes, challenges remain in the development of 1,7-Heptanediamine,N1,N7-bis(1,2,3,4-tetrahydro-9-acridinyl)-, hydrochloride (1:2). Issues such as metabolic stability, potential off-target effects, and scalable synthesis methods need to be addressed. Recent advancements in computational chemistry and structure-activity relationship (SAR) studies are aiding in the optimization of this compound, with several derivatives currently under preclinical evaluation.

In conclusion, 1,7-Heptanediamine,N1,N7-bis(1,2,3,4-tetrahydro-9-acridinyl)-, hydrochloride (1:2) represents a versatile scaffold with dual therapeutic potential in oncology and infectious diseases. Ongoing research is expected to elucidate its full pharmacological profile and pave the way for clinical translation. Stakeholders in the pharmaceutical industry should monitor developments closely, as this compound may offer a new paradigm in targeted therapies.